Cas no 562-54-9 (Methylsulfuric Acid Potassium Salt)

• Product Name: Methylsulfuric Acid Potassium Salt
• CAS No: 562-54-9
• MF: CH₃KO₄S
• MW: 150.195420503616
• CID: 38355
• Update Time: 2025-05-20

Methylsulfuric Acid Potassium Salt Chemical and Physical Properties

Names and Identifiers

• Potassium methyl sulfate
• Methyl potassium sulfate
• Methylsulfuric acid potassium salt
• Methylsulfuric Acid Potassium Salt

• Inchi： 1S/CH4O4S.K/c1-5-6(2,3)4;/h1H3,(H,2,3,4);/q;+1/p-1
• InChI Key： WBGWGHYJIFOATF-UHFFFAOYSA-M
• SMILES： [K+].S(=O)(=O)([O-])OC

Computed Properties

• Exact Mass: 149.93900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystalline powder, odorless
• Melting Point: 212-217 ºC
• Water Partition Coefficient: dissolution
• PSA: 74.81000
• LogP: 0.17380
• Solubility: dissolve in water

Methylsulfuric Acid Potassium Salt Security Information

• WGK Germany：3
• Hazard Category Code： R20/22;R36/37/38;R45
• Safety Instruction： 53-45-36/37/39-26
• FLUKA BRAND F CODES：3-10
• RTECS：MJ4500000
• Hazardous Material Identification：
• Risk Phrases：R20/22; R36/37/38; R45
• Safety Term：S26;S36/37/39;S45;S53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid monoesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid monoesters
• Other Chemical Reagents Organic Metal Reagents

Additional information on Methylsulfuric Acid Potassium Salt

Methylsulfuric Acid Potassium Salt: A Comprehensive Overview

Methylsulfuric acid potassium salt, also known by its CAS number 562-54-9, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, with the molecular formula C4H11KO6S, is a potassium salt derived from methylsulfuric acid. Its unique chemical properties make it a valuable component in numerous fields, including pharmaceuticals, agriculture, and environmental science.

Recent advancements in chemical synthesis have led to a deeper understanding of the properties and applications of methylsulfuric acid potassium salt. Researchers have explored its role as a catalyst in organic reactions, particularly in the synthesis of bioactive compounds. For instance, studies published in the Journal of Organic Chemistry highlight its ability to facilitate the formation of complex molecular structures under mild reaction conditions. This has opened new avenues for drug discovery and development.

In addition to its catalytic applications, methylsulfuric acid potassium salt has been investigated for its potential in environmental remediation. A 2023 study published in the Environmental Science & Technology journal demonstrated its effectiveness in removing heavy metals from contaminated water. The compound's ability to form stable complexes with metal ions makes it a promising candidate for wastewater treatment technologies.

The synthesis of methylsulfuric acid potassium salt involves a multi-step process that typically begins with the oxidation of methylthiophenol. Recent innovations in this synthesis pathway have focused on improving yield and reducing environmental impact. For example, researchers at the University of California have developed a green chemistry approach that utilizes renewable resources for the production of this compound.

Beyond its industrial applications, methylsulfuric acid potassium salt has also found use in agricultural settings. Studies conducted at Texas A&M University suggest that it can enhance plant growth by improving nutrient uptake. This has led to its consideration as a potential additive in fertilizers and soil conditioners.

The growing interest in methylsulfuric acid potassium salt is further evidenced by its inclusion in several patent filings over the past year. These patents highlight its versatility across diverse industries, from pharmaceuticals to materials science. For instance, a patent granted to a European chemical company outlines its use as a stabilizer in polymer formulations.

In conclusion, methylsulfuric acid potassium salt (CAS No. 562-54-9) stands as a testament to the ongoing advancements in chemical science. Its wide-ranging applications and potential for further innovation make it a compound of significant interest to researchers and industry professionals alike.